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Compound of Interest

Compound Name: SSR128129E

Cat. No.: B15579221

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the solubility and stability of the FGFR
inhibitor, SSR128129E, when prepared in Dimethyl Sulfoxide (DMSO). Below you will find
frequently asked questions, troubleshooting guides, and detailed experimental protocols to
ensure the successful use of this compound in your research.

Frequently Asked Questions (FAQs)

Q1: What is the maximum solubility of SSR128129E in DMSO?

Al: The reported solubility of SSR128129E in DMSO varies slightly among suppliers, but it is
generally considered to have high solubility. Values typically range from 45 mg/mL to 69
mg/mL. For specific details, please refer to the solubility data table below. It is recommended to
use fresh, high-quality DMSO, as absorbed moisture can reduce the solubility of the
compound.[1]

Q2: How should | prepare a stock solution of SSR128129E in DMSO?

A2: To prepare a stock solution, add the appropriate volume of DMSO to your vial of
SSR128129E powder to achieve the desired concentration. To aid dissolution, you can warm
the solution to 37°C and use an ultrasonic bath for a short period.[2] Always ensure the solution
is clear and all powder has dissolved before use.
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Q3: What are the recommended storage conditions for an SSR128129E stock solution in
DMSO?

A3: For long-term storage, it is recommended to aliquot the stock solution into single-use vials
and store them at -20°C or -80°C.[1][3][4][5][6] Aliquoting is crucial to prevent degradation that
can occur with repeated freeze-thaw cycles.[1]

Q4: How long is the SSR128129E stock solution stable in DMSO?

A4: The stability of the stock solution depends on the storage temperature. At -20°C, it is
generally stable for at least one month, with some sources suggesting up to three months.[1][3]
[4][5][6] For longer-term storage of up to a year, -80°C is recommended.[1][6]

Q5: Can | store the SSR128129E stock solution at room temperature or 4°C?

A5: It is not recommended to store the stock solution at room temperature or 4°C for extended
periods. While the powder form is stable at 4°C for up to two years, once in a solvent, it should
be stored frozen to ensure its integrity.[6] For immediate use within the same day, keeping the
solution at room temperature is acceptable.[2]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Precipitate observed in the

stock solution upon thawing.

The compound may have
come out of solution during
freezing or the solubility limit

was exceeded.

Gently warm the vial to 37°C
and sonicate until the
precipitate redissolves.[2]
Before use, allow the vial to sit
at room temperature for at
least an hour.[2] Ensure the
solution is completely clear
before adding to your

experimental system.

Difficulty dissolving the
SSR128129E powder in
DMSO.

The DMSO may have
absorbed moisture, reducing
its solvating power. The
concentration being prepared

may be too high.

Use fresh, anhydrous DMSO.
[1] Try warming the solution
and sonicating.[2] If the
compound still does not
dissolve, consider preparing a
slightly lower concentration

stock solution.

Inconsistent experimental
results using the same stock

solution.

The stock solution may have
degraded due to improper
storage or multiple freeze-thaw

cycles.

Prepare a fresh stock solution
from the powder. Ensure
proper aliquoting and storage
of the new stock solution to

avoid future degradation.[1]

Quantitative Data Summary
SSR128129E Solubility in DMSO
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Reported Solubility

Supplier Molar Concentration (mM)
(mg/mL)

Selleck Chemicals 69 199.24[1]

BioCrick >54 155.93[2]

MedchemExpress >54 155.93[5]

Merck Millipore 50 Not specified[3]

TargetMol 45 129.94[7]

SSR128129E Stock Solution Stability in DMSO

Storage Temperature Duration Source

-80°C Up to 1 year Selleck Chemicals[1]
MedchemExpress,

-80°C 6 months ]
InvivoChem[4][5][6]

-20°C Up to 3 months Merck Millipore[3]
MedchemExpress, Selleck

-20°C 1 month Chemicals, InvivoChem[1][4]
[51[6]

-20°C "Several months" BioCrick[2]

Experimental Protocols
Protocol for Preparing a 50 mM Stock Solution of
SSR128129E in DMSO

Materials:

e SSR128129E powder (Molecular Weight: 346.31 g/mol )

e Anhydrous DMSO

 Sterile microcentrifuge tubes or vials
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o Vortex mixer

» Ultrasonic water bath

e 37°C water bath or incubator
Procedure:

o Calculate the required mass of SSR128129E for your desired volume of 50 mM stock
solution. For example, for 1 mL of a 50 mM stock solution, you would need 17.32 mg of
SSR128129E.

» Weigh the calculated amount of SSR128129E powder and place it in a sterile vial.

e Add the calculated volume of anhydrous DMSO to the vial.

» Vortex the solution for 30-60 seconds to mix.

« If the powder is not fully dissolved, place the vial in a 37°C water bath for 5-10 minutes.
o Following warming, place the vial in an ultrasonic water bath for 5-10 minutes.

 Visually inspect the solution to ensure all particulate matter has dissolved and the solution is
clear.

« If preparing for long-term storage, aliquot the stock solution into single-use, sterile vials.

o Label the vials clearly with the compound name, concentration, solvent, and date of
preparation.

e Store the aliquots at -20°C or -80°C.

Visualized Workflows
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Workflow for preparing and storing SSR128129E stock solution.
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Troubleshooting workflow for a thawed SSR128129E stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [SSR128129E in DMSO: A Technical Guide to Solubility
and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579221#ssr128129e-solubility-and-stability-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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